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Compound Name: Dipropyl! adipate

Cat. No.: B086888

An In-depth Technical Guide to the Physical and Chemical Properties of Adipate Esters:
Dipropyl Adipate and Diisopropy! Adipate

Introduction

Dipropyl adipate and its isomer, diisopropy! adipate, are diesters of adipic acid and propanol
or isopropanol, respectively. These compounds belong to the class of organic chemicals known
as fatty acid esters.[1] They are recognized for their properties as emollients, solvents, and
plasticizers, leading to their use in a variety of applications, including cosmetics, personal care
products, and pharmaceuticals.[2][3][4][5] Diisopropyl adipate, in particular, is valued in
cosmetic formulations for its ability to impart a lightweight, non-greasy, and silky feel to the skin,
while also enhancing product spreadability.[4][6] In the pharmaceutical industry, it can be used
as an excipient in topical drug formulations to improve stability and solubility.[3] This guide
provides a comprehensive overview of the core physical and chemical properties of these
adipate esters, detailed experimental protocols for their synthesis and analysis, and
visualizations of key processes.

Physical and Chemical Properties

The quantitative physical and chemical data for n-dipropyl adipate and diisopropyl adipate are
summarized in the tables below for clear comparison. These properties are fundamental to
understanding the behavior of these esters in various scientific and industrial applications.

Dipropyl Adipate (n-propyl isomer)
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Table 1: Physical and Chemical Properties of Dipropyl Adipate (CAS: 106-19-4)

Property Value Units Source(s)
Molecular Formula C12H2204 - [1107]
Molecular Weight 230.30 g/mol [11[7]
Appearance Colorless clear liquid - [8]
Odor Mild alcoholic - [8]
N , 273.00 to 274.00 (at
Boiling Point °C [8]
760 mm Hg)
144 (at 10 mmHg) °C 9]
Melting Point -15.70 °C [8]
N _ 0.97900 to 0.98300
Specific Gravity - [8]
(at 20°C)
Relative Density 0.979 - [9]
, 1.42900 to 1.43300
Refractive Index - [8]
(at 20°C)
) 122.78 (Tag Closed
Flash Point °C [8]
Cup)
146 °C [9]

Vapor Pressure

0.005 (estimated)

mmHg at 25°C

[8]

Very slightly soluble;

Solubility in Water mg/L at 25°C 1][8

Y 41.65 (est) J LHEE]
Solubility in Organic )

Soluble in alcohol - [1]8]

Solvents
Acid Value 1.0 max mg KOH/g [8]
logP (o/w) 2.988 (estimated) - [8]
© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://www.benchchem.com/product/b086888?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Dipropyl-adipate
https://cymitquimica.com/products/3B-A0931/dipropyl-adipate/
https://pubchem.ncbi.nlm.nih.gov/compound/Dipropyl-adipate
https://cymitquimica.com/products/3B-A0931/dipropyl-adipate/
http://www.thegoodscentscompany.com/data/rw1363611.html
http://www.thegoodscentscompany.com/data/rw1363611.html
http://www.thegoodscentscompany.com/data/rw1363611.html
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJrbTk2YmFmOTB0NGRtMXh5bjJqbTNkZnFxYnhnIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiMTA2LTE5LTRfSTgwOF9TRFMucGRmXCI7IGZpbGVuYW1lKj1VVEYtOCcnMTA2LTE5LTRfSTgwOF9TRFMucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--10103689c963ca6df7a040460255c34ac33d0e65/106-19-4_I808_SDS.pdf
http://www.thegoodscentscompany.com/data/rw1363611.html
http://www.thegoodscentscompany.com/data/rw1363611.html
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJrbTk2YmFmOTB0NGRtMXh5bjJqbTNkZnFxYnhnIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiMTA2LTE5LTRfSTgwOF9TRFMucGRmXCI7IGZpbGVuYW1lKj1VVEYtOCcnMTA2LTE5LTRfSTgwOF9TRFMucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--10103689c963ca6df7a040460255c34ac33d0e65/106-19-4_I808_SDS.pdf
http://www.thegoodscentscompany.com/data/rw1363611.html
http://www.thegoodscentscompany.com/data/rw1363611.html
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJrbTk2YmFmOTB0NGRtMXh5bjJqbTNkZnFxYnhnIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiMTA2LTE5LTRfSTgwOF9TRFMucGRmXCI7IGZpbGVuYW1lKj1VVEYtOCcnMTA2LTE5LTRfSTgwOF9TRFMucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--10103689c963ca6df7a040460255c34ac33d0e65/106-19-4_I808_SDS.pdf
http://www.thegoodscentscompany.com/data/rw1363611.html
https://pubchem.ncbi.nlm.nih.gov/compound/Dipropyl-adipate
http://www.thegoodscentscompany.com/data/rw1363611.html
https://pubchem.ncbi.nlm.nih.gov/compound/Dipropyl-adipate
http://www.thegoodscentscompany.com/data/rw1363611.html
http://www.thegoodscentscompany.com/data/rw1363611.html
http://www.thegoodscentscompany.com/data/rw1363611.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086888?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Diisopropyl Adipate (iso-propyl isomer)

Table 2: Physical and Chemical Properties of Diisopropyl Adipate (CAS: 6938-94-9)

Property Value Units Source(s)
Molecular Formula C12H2204 [10]
Molecular Weight 230.30 g/mol [10]
Appearance Clear colourless liquid [10]
Odor Light alcoholic aroma [10][11]
Boiling Point 251-253 °C [11]
o Practically insoluble or
Solubility in Water ) [10][11]
insoluble
Solubility in Organic )
Soluble in ethanol [10][11]
Solvents
Specific Gravity 0.963-0.968 (at 20°C) [11]
Refractive Index 1.423-1.427 [11]
Acid Value 1 max [11]

Chemical Reactivity and Synthesis
Synthesis via Fischer Esterification

Dipropyl adipate and diisopropyl adipate are synthesized via a process known as Fischer

esterification.[4] This reaction involves the condensation of a carboxylic acid (adipic acid) with

an alcohol (n-propanol or isopropanol) in the presence of a strong acid catalyst, typically

sulfuric acid. The equilibrium nature of the reaction often requires specific conditions to drive it

towards the product side for a high yield.[12] One common method is the removal of water, a

byproduct of the reaction, as it forms.[12]

Hydrolysis
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As esters, both dipropyl adipate and diisopropyl adipate are susceptible to hydrolysis, a
reaction that cleaves the ester bond to yield the parent carboxylic acid (adipic acid) and alcohol
(propanol or isopropanol). This reaction can be catalyzed by either acid or, more commonly, a
base (saponification). The rate of hydrolysis is pH-dependent.[13] For similar adipate esters like
dibutyl adipate, hydrolysis is slow at neutral pH (pH 7) but increases significantly under alkaline
conditions (pH 9).[14][15] It can be inferred that dipropyl adipate would follow a similar
pattern, being relatively stable in neutral aqueous solutions but hydrolyzing more rapidly in
basic environments.

Experimental Protocols

While specific, validated protocols for dipropyl adipate are proprietary to manufacturers, the
following sections describe the standard, universally accepted methodologies for the synthesis
and characterization of such esters.

Protocol for Synthesis of Dipropyl Adipate

This protocol is based on the principles of Fischer esterification with removal of water to

maximize yield.

o Apparatus Setup: Assemble a reaction apparatus consisting of a round-bottomed flask, a
Dean-Stark trap, and a condenser. The flask should be equipped with a magnetic stirrer and
placed in a heating mantle.

o Reactant Charging: To the round-bottomed flask, add adipic acid and a molar excess of n-
propanol (e.g., a 1:3 molar ratio of acid to alcohol). Add a catalytic amount of concentrated
sulfuric acid (approximately 1-2% of the total reactant weight).

» Reaction: Heat the mixture to reflux. As the reaction proceeds, water will be formed as a
byproduct. The n-propanol and water will co-distill as an azeotrope into the Dean-Stark trap.
Upon cooling in the trap, the water, being denser, will separate and collect in the bottom of
the trap, while the upper n-propanol layer will overflow and return to the reaction flask.[12]
Continue the reflux until no more water is collected in the trap, indicating the reaction is near
completion.

o Workup and Neutralization: Allow the reaction mixture to cool to room temperature. Transfer
the mixture to a separatory funnel. Wash the organic layer sequentially with a saturated
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sodium bicarbonate solution to neutralize the sulfuric acid catalyst and any unreacted adipic
acid. Follow with a wash using a saturated sodium chloride solution (brine) to remove
residual water and salts.

e Drying and Purification: Separate the organic layer and dry it over an anhydrous drying
agent, such as anhydrous magnesium sulfate or sodium sulfate. Filter to remove the drying
agent.

 Final Purification: Purify the crude dipropyl adipate product by vacuum distillation to remove
unreacted n-propanol and any high-boiling impurities. Collect the fraction corresponding to
the boiling point of dipropyl adipate at the given pressure.

Protocol for Characterization

» Boiling Point Determination: The boiling point can be accurately measured during the
vacuum distillation step by recording the temperature at which the pure liquid and vapor
phases are in equilibrium at a specific pressure.

e Density and Specific Gravity: Use a calibrated pycnometer or a digital density meter at a
controlled temperature (e.g., 20°C) to determine the mass of a known volume of the purified
ester.

» Refractive Index Measurement: Employ an Abbe refractometer to measure the refractive
index of the liquid sample at a specified temperature (e.g., 20°C), typically using the sodium
D-line (589 nm) as the light source.

o Solubility Testing: To assess solubility, add a small, measured amount of the ester to a test
tube containing the solvent (e.g., water, ethanol). Agitate the mixture and observe for
miscibility or the formation of a separate phase.[16] For quantitative measurement, a
saturated solution can be prepared and its concentration determined analytically.

» Acid Value Titration: Dissolve a known weight of the ester in a suitable solvent (e.qg.,
neutralized ethanol). Titrate the solution with a standardized solution of potassium hydroxide
(KOH) using phenolphthalein as an indicator. The acid value is expressed as the milligrams
of KOH required to neutralize the free acids in one gram of the sample.

Visualizations
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The following diagrams illustrate key logical and experimental workflows related to dipropyl
adipate.
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Click to download full resolution via product page

Caption: Workflow for the synthesis and purification of dipropyl adipate.
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Caption: Logical relationship of the hydrolysis of dipropyl adipate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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